Cas no 2248330-86-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-4-methoxybenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-4-methoxybenzoate
• CAS No: 2248330-86-9
• MF: C₁₆H₁₀FNO₅
• MW: 315.252707958221
• CID: 6447294
• PubChem ID: 165727580
• Update Time: 2025-06-10

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6515079
• 2248330-86-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-4-methoxybenzoate

• Inchi： 1S/C16H10FNO5/c1-22-9-6-7-12(13(17)8-9)16(21)23-18-14(19)10-4-2-3-5-11(10)15(18)20/h2-8H,1H3
• InChI Key： FOUIPQNSGGQRDW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)OC

Computed Properties

• Exact Mass: 315.05430058g/mol
• Monoisotopic Mass: 315.05430058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-4-methoxybenzoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-4-methoxybenzoate (CAS No. 2248330-86-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-4-methoxybenzoate (CAS No. 2248330-86-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique isoindole and benzoate moieties, is often explored for its potential applications in drug development and material science. Researchers are particularly interested in its structural properties, which combine a fluorinated aromatic ring with a methoxy group, offering versatile reactivity and functionalization opportunities.

The growing interest in fluorinated compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-4-methoxybenzoate aligns with current trends in medicinal chemistry, where fluorine substitution is leveraged to enhance bioavailability and metabolic stability. This compound’s CAS No. 2248330-86-9 is frequently searched in academic and industrial databases, reflecting its relevance in high-value chemical synthesis. Its potential as a building block for small-molecule drugs or functional materials makes it a subject of ongoing studies, particularly in the context of targeted drug delivery and catalysis.

From a synthetic perspective, the incorporation of a 1,3-dioxo-isoindoline core in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-4-methoxybenzoate provides a robust platform for further derivatization. This feature is critical for researchers designing pro-drugs or bioactive intermediates. The compound’s ester linkage also offers hydrolytic stability, a desirable trait in formulations requiring controlled release. Recent publications highlight its utility in peptide coupling and polymer chemistry, further expanding its industrial applicability.

Environmental and safety considerations are paramount when working with 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-4-methoxybenzoate. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound’s low volatility and solid-state stability under standard conditions make it suitable for laboratory-scale and pilot-scale operations. These properties are frequently queried in chemical safety databases, underscoring the importance of transparency in material handling guidelines.

In the context of green chemistry, researchers are investigating sustainable synthesis routes for CAS No. 2248330-86-9, such as catalytic fluorination or solvent-free reactions. These efforts align with global initiatives to reduce the environmental footprint of chemical manufacturing. The compound’s methoxy and fluoro substituents also make it a candidate for biodegradability studies, a hot topic in environmental toxicology.

Analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-4-methoxybenzoate typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques are essential for verifying structural integrity and assessing batch-to-batch consistency—a critical factor for quality control in pharmaceutical applications. The compound’s chromatographic behavior and spectral fingerprints are well-documented, facilitating its identification in complex matrices.

Looking ahead, the demand for CAS No. 2248330-86-9 is expected to rise, driven by its versatility in drug discovery and material innovation. As synthetic methodologies advance, this compound may play a pivotal role in developing next-generation therapeutics or smart materials. Its integration into high-throughput screening libraries further underscores its value in modern research pipelines.